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CAS No.: 15033-22-4
Cat. No.: B2612695
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For Researchers, Scientists, and Drug Development Professionals

Introduction

N'-isonicotinoylnicotinohydrazide is a chemical compound belonging to the hydrazone class,
characterized by the covalent linkage of an isonicotinoyl moiety to a nicotinohydrazide
backbone. This molecule holds significant interest within the scientific community, particularly in
the field of medicinal chemistry, due to its structural relationship to isoniazid, a cornerstone
drug in the treatment of tuberculosis.[1][2] The exploration of isoniazid derivatives is a
promising avenue for the development of new therapeutic agents with potentially enhanced
efficacy or novel mechanisms of action. This guide provides a comprehensive overview of the
known and projected properties of N'-isonicotinoylnicotinohydrazide, a detailed protocol for its
synthesis, and methods for its thorough characterization.

Chemical Properties and Structure
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N'-isonicotinoylnicotinohydrazide is structurally defined by a pyridine-4-carbonyl group
(isonicotinoyl) attached to the terminal nitrogen of nicotinic acid hydrazide. This arrangement
results in a molecule with two pyridine rings, offering multiple sites for hydrogen bonding and
potential interactions with biological targets.

SMILES (Simplified Molecular Input Line Entry System):

Based on the structures of its precursors, isonicotinohydrazide (C1=CN=CC=C1C(=0)NN) and
nicotinic acid (C1=CC(=CN=C1)C(=0)0), the proposed canonical SMILES string for N'-
isonicotinoylnicotinohydrazide is:

O=C(C1=CC=NC=C1)NNC(=0)C2=CC=NC=C2[3][4][5][€]
Molecular Formula: C12H10N402

Molecular Weight: 242.24 g/mol

Physicochemical Properties

Direct experimental data for N'-isonicotinoylnicotinohydrazide is not readily available in the
public domain. However, its properties can be estimated based on the known characteristics of
its parent compounds, isonicotinohydrazide and nicotinic acid.
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N'-
Isonicotinohydrazi . . isonicotinoylnicoti
Property o Nicotinic Acid .
de (Isoniazid) nohydrazide
(Predicted)
Colorless, odorless, ) ) )
) ) Odorless white White to off-white
Appearance white crystalline ) )
crystalline powder([8] crystalline powder
powder[7]
Expected to be a high-
Melting Point 171.4 °C[1] 236-239 °C[3][9] melting solid, likely
>200 °C
Predicted to have
limited solubility in
Soluble in water, Slightly soluble in water and common
Solubility slightly soluble in water, soluble in hot organic solvents,
ethanol[1][7] water and ethanol[10] potentially soluble in
polar aprotic solvents
like DMSO.
Expected to have
multiple pKa values
4.85 (carboxyl), 2.07
pKa 1.82[1] due to the two

(pyridine)

pyridine rings and the

amide-like protons.

Synthesis of N'-Isonicotinoylnicotinohydrazide

The synthesis of N'-isonicotinoylnicotinohydrazide can be achieved through the condensation

reaction between isonicotinohydrazide and an activated form of nicotinic acid, a common

method for the preparation of N-acylhydrazones.[11][12]

Synthesis Workflow
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Caption: Analytical workflow for product characterization.

Spectroscopic and Analytical Data

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
protons on the two pyridine rings and the N-H protons of the hydrazide linkage. The
chemical shifts and coupling patterns will be crucial for confirming the connectivity of the
molecule.

o 183C NMR: The carbon NMR spectrum will display signals for the carbonyl carbons and the
carbons of the two distinct pyridine rings.
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Mass Spectrometry (MS):

o Electrospray ionization mass spectrometry (ESI-MS) should show a prominent peak
corresponding to the protonated molecule [M+H]* at m/z 243.08, confirming the molecular
weight.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

o The IR spectrum is expected to show characteristic absorption bands for N-H stretching
(around 3200-3300 cm~1), C=0 stretching of the amide groups (around 1650-1680 cm™1),
and C=N and C=C stretching of the pyridine rings.

Elemental Analysis:

o The elemental analysis should provide the percentage composition of Carbon, Hydrogen,
and Nitrogen, which should be in close agreement with the calculated values for the
molecular formula C12H10N402.

High-Performance Liquid Chromatography (HPLC):

o HPLC analysis can be used to determine the purity of the synthesized compound. A single
sharp peak would indicate a high degree of purity.

Potential Applications and Future Directions

Given its structural similarity to isoniazid, N'-isonicotinoylnicotinohydrazide is a prime candidate
for investigation as an anti-tubercular agent. [13]Further research could focus on:

« Invitro and in vivo biological evaluation: Assessing its activity against various strains of
Mycobacterium tuberculosis, including drug-resistant strains.

o Mechanism of action studies: Investigating whether it acts as a pro-drug and targets the
same enzymes as isoniazid, such as InhA. [13]* Structure-activity relationship (SAR) studies:
Synthesizing and testing related analogs to optimize the biological activity and
pharmacokinetic properties.

Conclusion
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This technical guide provides a foundational understanding of N'-
isonicotinoylnicotinohydrazide, a molecule of significant interest in the field of medicinal
chemistry. While direct experimental data is limited, this document outlines its predicted
properties, a robust synthetic route, and a comprehensive plan for its characterization. The
information presented herein is intended to serve as a valuable resource for researchers and
scientists engaged in the design and development of novel therapeutic agents.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. repositorio.unesp.br [repositorio.unesp.br]

e 2. ClinPGx [clinpgx.org]

e 3. ZOF P& =98% | Sigma-Aldrich [sigmaaldrich.com]

e 4. PubChemlLite - Isoniazid (C6H7N30) [pubchemlite.lcsb.uni.lu]

¢ 5. Nicotinic acid, hydrazide | C6H7N30 | CID 11112 - PubChem [pubchem.ncbi.nim.nih.gov]
e 6. Isoniazid | C6H7N30O | CID 3767 - PubChem [pubchem.ncbi.nim.nih.gov]

e 7.lsoniazid (PIM 288) [inchem.org]

¢ 8. Nicotinic Acid | C6H5NO2 | CID 938 - PubChem [pubchem.ncbi.nim.nih.gov]

e 9.59-67-6 CAS | NICOTINIC ACID | Vitamins | Article No. 04905 [lobachemie.com]

e 10. Nicotinic acid CAS#: 59-67-6 [m.chemicalbook.com]

e 11. Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational
Characterization by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

e 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
¢ 13. researchtrend.net [researchtrend.net]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to N'-
Isonicotinoylnicotinohydrazide: Properties, Synthesis, and Characterization]. BenchChem,

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b2612695?utm_src=pdf-custom-synthesis#bc-rfq
https://repositorio.unesp.br/server/api/core/bitstreams/6d750ad1-dee7-4587-9334-bc69759b7916/content
https://www.clinpgx.org/drug/PA450112
https://www.sigmaaldrich.com/JP/ja/product/sial/n4126
https://pubchemlite.lcsb.uni.lu/e/compound/3767
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotinic-acid_-hydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Isoniazid
https://www.inchem.org/documents/pims/pharm/pim288.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotinic-Acid
https://www.lobachemie.com/Vitamins-04905/NICOTINIC-ACID-CASNO-59-67-6.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB0276607_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399016/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399016/
https://pdfs.semanticscholar.org/ef8e/0d1fec42d3f0c9a527a289d946fa1ace19b2.pdf
https://www.researchtrend.net/bfij/bf12/196%20ANOOSH%20EGHDAMI.pdf
https://www.benchchem.com/product/b2612695/docs#an-in-depth-technical-guide-to-n-isonicotinoylnicotinohydrazide-properties-synthesis-and-characterization
https://www.benchchem.com/product/b2612695/docs#an-in-depth-technical-guide-to-n-isonicotinoylnicotinohydrazide-properties-synthesis-and-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2612695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b2612695/docs#an-
in-depth-technical-guide-to-n-isonicotinoylnicotinohydrazide-properties-synthesis-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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